Cas no 52331-42-7 (1-Methyl-4-(trifluoromethyl)naphthalene)

• Product Name: 1-Methyl-4-(trifluoromethyl)naphthalene
• CAS No: 52331-42-7
• MF: C₁₂H₉F₃
• MW: 210.195073843002
• MDL: MFCD16140174
• CID: 4654618
• PubChem ID: 11264278
• Update Time: 2025-05-19

1-Methyl-4-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trifluoromethyl)naphthalene

• MDL： MFCD16140174
• Inchi： 1S/C12H9F3/c1-8-6-7-11(12(13,14)15)10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key： ZLTBAVNWQOCMIB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C2C=CC=CC2=1)(F)F

Computed Properties

• Exact Mass: 210.06563477g/mol
• Monoisotopic Mass: 210.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Methyl-4-(trifluoromethyl)naphthalene

Professional Introduction to 1-Methyl-4-(trifluoromethyl)naphthalene (CAS No. 52331-42-7)

1-Methyl-4-(trifluoromethyl)naphthalene, with the chemical formula C₁₁H₈F₃, is a fluorinated aromatic hydrocarbon that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, identified by its CAS number 52331-42-7, belongs to the naphthalene derivatives family, which are widely studied for their potential applications in organic electronics, agrochemicals, and medicinal chemistry. The presence of both a methyl group and a trifluoromethyl group in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The trifluoromethyl group is particularly noteworthy as it introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. This feature has been leveraged in various synthetic pathways to develop more complex molecules with tailored properties. In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability in drug design. 1-Methyl-4-(trifluoromethyl)naphthalene exemplifies this trend, offering a versatile platform for further functionalization.

One of the most compelling aspects of 1-Methyl-4-(trifluoromethyl)naphthalene is its role as a precursor in the synthesis of advanced materials. The compound's aromatic structure and electron-deficient nature make it an excellent candidate for applications in organic light-emitting diodes (OLEDs), photovoltaics, and other electronic devices. Researchers have explored its potential in developing high-performance charge transport materials, where its molecular architecture contributes to efficient charge mobility and thermal stability.

In the realm of pharmaceutical research, 1-Methyl-4-(trifluoromethyl)naphthalene has been investigated for its utility in constructing biologically active molecules. The trifluoromethyl group, in particular, is known to improve lipophilicity and metabolic resistance, key factors in drug design. Recent studies have demonstrated its incorporation into scaffolds that exhibit antimicrobial and anti-inflammatory properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in bacterial metabolism, highlighting its therapeutic potential.

The synthesis of 1-Methyl-4-(trifluoromethyl)naphthalene typically involves multi-step organic reactions, often starting from commercially available naphthalene derivatives. Advanced catalytic methods have been employed to introduce the methyl and trifluoromethyl groups with high selectivity and yield. These synthetic strategies are critical for ensuring the purity and scalability of the compound for industrial applications.

From a materials science perspective, the electronic properties of 1-Methyl-4-(trifluoromethyl)naphthalene make it an attractive candidate for optoelectronic applications. Its ability to absorb light across multiple wavelengths and its stable electronic transitions have been exploited in designing dyes for dye-sensitized solar cells (DSSCs). Additionally, its fluorescence characteristics have been studied for use in bioimaging probes, where its bright emission profile and photostability are advantageous.

The compound's versatility also extends to its role as an intermediate in agrochemical formulations. Fluorinated naphthalenes are known to enhance the efficacy of pesticides by improving their binding affinity to biological targets. Researchers have synthesized various derivatives of 1-Methyl-4-(trifluoromethyl)naphthalene to develop novel herbicides and fungicides that offer improved environmental compatibility while maintaining high efficacy.

In conclusion, 1-Methyl-4-(trifluoromethyl)naphthalene (CAS No. 52331-42-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from advanced materials to pharmaceuticals and agrochemicals. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is likely to grow further, solidifying its position as a cornerstone in modern chemical synthesis and material science.